4-[(4-chlorophenyl)carbonyl]-5-(3-ethoxy-4-hydroxyphenyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4Z)-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(3-ethoxy-4-hydroxyphenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C22H17ClN2O5S/c1-2-30-16-11-13(5-8-15(16)26)18-17(19(27)12-3-6-14(23)7-4-12)20(28)21(29)25(18)22-24-9-10-31-22/h3-11,18,26-27H,2H2,1H3/b19-17-
• InChI Key: RYRKFAWYKPKLHS-ZPHPHTNESA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2C4=NC=CS4)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)C2/C(=C(\C3=CC=C(C=C3)Cl)/O)/C(=O)C(=O)N2C4=NC=CS4)O
• Molecular Formula: C22H17ClN2O5S
• Molecular Weight: 456.9 g/mol
• CAS No.: 374601-84-0

Description

4-[(4-chlorophenyl)carbonyl]-5-(3-ethoxy-4-hydroxyphenyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C22H17ClN2O5S and its molecular weight is 456.9. The purity is usually 95%.
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Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

Research involving molecular docking and quantum chemical calculations, such as studies by Viji et al., 2020, highlights the importance of these methods in understanding the interactions between molecules and potential biological targets. These techniques provide insights into the molecular structure, vibrational spectra, and intramolecular charge transfers, which are crucial for designing compounds with specific biological activities.

Synthesis and Structural Characterization

The synthesis and structural characterization of complex molecules, as discussed in research by Kariuki et al., 2021, are foundational in the development of new materials with potential applications in medicine and technology. This work outlines methods for creating isostructural compounds with unique properties, which could be applicable to the synthesis of the chemical compound .

Anticancer and Antimicrobial Activities

Studies on the biological applications of similar compounds, such as the work by Viji et al., 2020, explore their potential antimicrobial and anticancer effects. These investigations utilize molecular docking to predict interactions with proteins, which is crucial for drug design and discovery processes.

Environmental and Material Science Applications

Research into materials science, as seen in the synthesis of novel compounds with specific properties like those described by Tiwari et al., 2016, showcases the application of chemical compounds in creating materials with enhanced functionalities. Such studies contribute to advancements in organic electronics and environmentally friendly synthesis methods.